Cas no 1602973-55-6 (1-(5-methylpyridin-3-yl)prop-2-en-1-one)

• Product Name: 1-(5-methylpyridin-3-yl)prop-2-en-1-one
• CAS No: 1602973-55-6
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 6427617
• PubChem ID: 105110952
• Update Time: 2025-05-21

1-(5-methylpyridin-3-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-methylpyridin-3-yl)prop-2-en-1-one
• 1602973-55-6
• EN300-1826636

• Inchi： 1S/C9H9NO/c1-3-9(11)8-4-7(2)5-10-6-8/h3-6H,1H2,2H3
• InChI Key： INBFJRGAVYQARB-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1=CN=CC(C)=C1

Computed Properties

• Exact Mass: 147.068413911g/mol
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30Ų

Additional information on 1-(5-methylpyridin-3-yl)prop-2-en-1-one

1-(5-Methylpyridin-3-yl)prop-2-en-1-one: A Comprehensive Overview

The compound 1-(5-methylpyridin-3-yl)prop-2-en-1-one, identified by the CAS number 1602973-55-6, is a fascinating molecule with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of α,β-unsaturated ketones, which are known for their versatile reactivity and wide-ranging biological activities. Recent studies have highlighted its potential in drug discovery, particularly in the development of anti-inflammatory and anticancer agents.

Structurally, 1-(5-methylpyridin-3-yl)prop-2-en-1-one consists of a pyridine ring substituted with a methyl group at the 5-position and an α,β-unsaturated ketone moiety at the 3-position. This unique combination of functional groups imparts the molecule with both aromatic stability and conjugated double bond reactivity. The pyridine ring contributes to the molecule's electronic properties, making it an interesting candidate for various chemical transformations.

One of the most notable aspects of this compound is its role in medicinal chemistry. Recent research has demonstrated that 1-(5-methylpyridin-3-yl)prop-2-en-1-one exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. Additionally, studies have shown that this compound can modulate cellular signaling pathways, making it a promising lead for anticancer drug development.

In terms of synthesis, several methods have been reported for the preparation of 1-(5-methylpyridin-3-yl)prop-2-en-one. One common approach involves the condensation of pyridine derivatives with aldehydes or ketones under appropriate conditions. The use of transition metal catalysts has also been explored to enhance reaction efficiency and selectivity.

The physical properties of this compound are equally intriguing. It has a melting point of approximately 80°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, recent studies have evaluated the biodegradability and toxicity of 1-(5-methylpyridin-ylyl)propenone. Results indicate that it is not highly toxic to aquatic organisms under standard test conditions, which is reassuring for its potential use in pharmaceutical applications.

In conclusion, CAS No. 1602973_55_6, or 1-(5-methylpyridin_3_yl)prop_2_en_1_one, is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with its diverse reactivity and biological activities, positions it as a valuable tool in modern chemistry.